![molecular formula C7H9NO2S B145293 (S)-3-Amino-3-(thiophen-2-yl)propanoic acid CAS No. 131829-50-0](/img/structure/B145293.png)
(S)-3-Amino-3-(thiophen-2-yl)propanoic acid
Overview
Description
(S)-3-Amino-3-(thiophen-2-yl)propanoic acid, also known as thioproline, is an amino acid found in a variety of organisms. It is an important building block for proteins and enzymes, and plays a role in many biochemical and physiological processes. The structure of thioproline is composed of a thiophene ring attached to a propanoic acid, with an additional amine group at the end. Thioproline is an essential amino acid in some organisms, and is an important component of many enzymes and proteins.
Scientific Research Applications
Synthesis and Binding Studies
(S)-3-Amino-3-(thiophen-2-yl)propanoic acid has been utilized in the synthesis of novel Pt(II)-complexes, which have shown potential in binding to RNA biomedical targets. These complexes exhibit cytotoxic activity on cancer cells, highlighting their relevance in anticancer research (Riccardi et al., 2019).
Improved Preparation Methods
Research has also focused on the improved preparation methods of racemic 2-amino-3-(heteroaryl)propanoic acids, predominantly featuring a thiophene nucleus. These methods are important for facilitating the synthesis of compounds for further research applications (Kitagawa et al., 2004).
Asymmetric Biocatalysis
In the field of drug research, asymmetric biocatalysis using compounds like S-3-amino-3-phenylpropionic acid, a relative of this compound, has been explored. This process is significant for the preparation of enantiopure compounds, essential in pharmaceuticals (Li et al., 2013).
Synthesis of Derivatives
There has been considerable focus on synthesizing derivatives of 3-(thiophen-2-yl) amino propanoic acids and exploring their biological activities. These studies contribute to the development of new therapeutic agents with potential antimicrobial and anti-inflammatory properties (Mickevičius et al., 2013).
Synthesis of Salts and Derivatives
Further research has involved the synthesis of salts and derivatives of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids, providing a foundation for the manufacture of native drugs and contributing to pharmaceutical advancements (Safonov et al., 2017).
Safety and Hazards
“(S)-3-Amino-3-(thiophen-2-yl)propanoic acid” is classified as a hazardous substance. It is highly flammable and harmful if swallowed . It can cause serious eye irritation and is harmful to aquatic life with long-lasting effects . Safety precautions include avoiding release to the environment and wearing protective gloves, eye protection, and face protection .
Future Directions
Thiophene-based analogs, such as “(S)-3-Amino-3-(thiophen-2-yl)propanoic acid”, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Future research may focus on exploring these properties further and developing new synthesis methods for these compounds .
Mechanism of Action
Target of Action
It is known that amino acid derivatives can influence the secretion of anabolic hormones , suggesting potential interaction with hormone receptors or enzymes involved in hormone synthesis.
Mode of Action
As an amino acid derivative, it may interact with its targets by mimicking the natural ligands of these targets, leading to changes in the activity of these targets .
Biochemical Pathways
Given its potential influence on anabolic hormones , it may affect pathways related to protein synthesis and muscle growth.
Result of Action
As an amino acid derivative, it may influence the secretion of anabolic hormones, potentially leading to increased protein synthesis and muscle growth .
Properties
IUPAC Name |
(3S)-3-amino-3-thiophen-2-ylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYAYLYLPTPXESE-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)[C@H](CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00275837 | |
Record name | (S)-3-Amino-3-(thiophen-2-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00275837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
131829-50-0 | |
Record name | (S)-3-Amino-3-(thiophen-2-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00275837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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